![molecular formula C21H21ClN2O3S B2495588 2-[1-[(2-Chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone CAS No. 850933-10-7](/img/structure/B2495588.png)
2-[1-[(2-Chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone
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Overview
Description
2-[1-[(2-Chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone, also known as CP-47,497 or simply CP-47, is a synthetic cannabinoid that has been extensively studied for its scientific research applications. This compound was first synthesized in the early 1990s and has since been used in various studies to investigate the mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Synthesis and Evaluation as Thromboxane Receptor Antagonists
Research involving compounds structurally related to 2-[1-[(2-Chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone has focused on their synthesis and evaluation, particularly as thromboxane receptor antagonists and thromboxane synthase inhibitors. Enantiomers of related compounds have shown equipotent activities in vitro and demonstrated significant pharmacological profiles upon oral administration in guinea pigs, indicating potential therapeutic applications in conditions mediated by thromboxane. This research emphasizes the importance of stereochemistry in the activity of such compounds and their potential in pharmacological interventions (Bhagwat et al., 1993).
Role in Synthesis of Heterocyclic Compounds
The compound and its related structures have been utilized in the synthesis of various heterocyclic compounds. Research demonstrates the use of related sulfonyl compounds in the methylsulfenylation of pyrroles and indoles, leading to the synthesis of substituted pyrroles and indoles with potential for further functionalization. This methodology offers a pathway to diversify the structural motifs of heterocyclic compounds, which are core structures in many pharmaceuticals (Gilow et al., 1991).
Applications in Synthesis of Pyrrolidines and Related Heterocycles
The compound's framework has been explored in the synthesis of pyrrolidines and related heterocycles through cyclizations of amino alcohols with vinyl sulfones. The process involves stereospecific rearrangements and provides a route to substituted pyrrolidines, highlighting the versatility of sulfonyl-indole derivatives in synthesizing complex nitrogen-containing cycles, which are prevalent in bioactive molecules (Back et al., 2003).
Intermediate in NK1-II Inhibitor Synthesis
Research has also demonstrated the utility of related 2-chlorophenyl compounds as intermediates in the synthesis of NK1-II inhibitors, showcasing the role of such compounds in the development of therapeutics targeting neurological pathways. This illustrates the potential of sulfonyl-indole derivatives in contributing to the synthesis of complex therapeutic agents (Kopach et al., 2010).
Anticancer and Antimicrobial Agent Synthesis
Further research has involved the synthesis of new heterocyclic compounds incorporating the pyridyl-pyrazoline structure, derived from similar sulfonyl compounds, demonstrating significant anticancer and antimicrobial activities. This highlights the potential of sulfonyl-indole derivatives in the development of new biologically active compounds with therapeutic applications (Katariya et al., 2021).
Mechanism of Action
Target of Action
Indole derivatives have been found to bind with high affinity to multiple receptors . These targets can vary widely depending on the specific structure and functional groups present in the indole derivative.
Mode of Action
The mode of action of indole derivatives can also vary greatly. Some indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives can affect a variety of biochemical pathways. For example, some indole derivatives have been found to inhibit the replication of viruses, potentially by interfering with viral RNA or DNA .
Result of Action
The molecular and cellular effects of indole derivatives can be diverse, depending on their specific targets and mode of action. For example, some indole derivatives have been found to have antiviral activity, potentially inhibiting the replication of viruses .
Future Directions
The future directions for research on “2-[1-[(2-Chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone” and other indole derivatives could involve further exploration of their diverse biological activities and potential therapeutic applications . This could include the development of new antibacterial agents that have a mechanism of action different from traditional antibiotics .
properties
IUPAC Name |
2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O3S/c22-18-9-3-1-7-16(18)13-24-14-20(17-8-2-4-10-19(17)24)28(26,27)15-21(25)23-11-5-6-12-23/h1-4,7-10,14H,5-6,11-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYIKOVVFRDALQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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